1-(2-((2-fluorophenyl)amino)ethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 1-[2-(2-fluoroanilino)ethyl]-3,4,7,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C19H22FN7O2/c1-11-12(2)27-15-16(24(3)19(29)25(4)17(15)28)22-18(27)26(23-11)10-9-21-14-8-6-5-7-13(14)20/h5-8,12,21H,9-10H2,1-4H3
• InChI Key: IHZPUVKIFWRYQO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CCNC4=CC=CC=C4F)C
• Molecular Formula: C19H22FN7O2
• Molecular Weight: 399.4 g/mol
• CAS No.: 923167-72-0

Description

1-(2-((2-fluorophenyl)amino)ethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C19H22FN7O2 and its molecular weight is 399.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structures related to the specified chemical have been synthesized and evaluated for their biological activities, including antidepressant, antitumor, and antimicrobial effects. For instance, a study described the synthesis and evaluation of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, identifying compounds with potential antidepressant and anxiolytic applications (Zagórska et al., 2016). These findings suggest the importance of fluorine substitutions in enhancing the biological activities of purine derivatives.

Antitumor and Antimicrobial Activities

Research on similar chemical structures has also focused on their antitumor and antimicrobial properties. For example, novel heterocycles including purino[7,8-g]-6-azapteridines and [1,2,4]triazino[3,2-f]purines were synthesized and examined for their biological activities, revealing antitumor activity against specific leukemia lines (Ueda et al., 1987). Additionally, studies on the synthesis of fluorine/phosphorus-substituted compounds have shown potential molluscicidal activities against snails responsible for Bilharziasis diseases, highlighting the versatility of these compounds in addressing various biological targets (Al-Romaizan et al., 2014).

Mechanism of Action

The mechanism of action of 1,2,4-triazine derivatives can vary widely depending on the specific compound and its biological targets. For example, some derivatives have been found to exhibit COX-1/COX-2 inhibitory activity, as well as in vivo anti-inflammatory and analgesic effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and evaluation of its potential applications.